Methyl 5-acetylthiophene-2-carboxylate

• IUPAC Name: methyl 5-acetylthiophene-2-carboxylate
• InChI: InChI=1S/C8H8O3S/c1-5(9)6-3-4-7(12-6)8(10)11-2/h3-4H,1-2H3
• InChI Key: ZZCGDQGSNGPPBQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(S1)C(=O)OC
• Molecular Formula: C8H8O3S
• DSSTOX Substance ID: DTXSID20522895
• Molecular Weight: 184.21 g/mol
• CAS RN: 4101-81-9

Description

“Methyl 5-acetylthiophene-2-carboxylate” is a chemical compound with the CAS Number: 4101-81-9. It has a molecular weight of 185.22.

Synthesis Analysis

The synthesis of “Methyl 5-acetylthiophene-2-carboxylate” can be achieved from 5-Acetylthiophene-2-carboxylic acid and (TRIMETHYLSILYL)DIAZOMETHANE. Another method involves a mixture of 5-acetyl-thiophene-2-carboxylic acid, iodomethane, and sodium carbonate in DMF (N,N-dimethyl-formamide), stirred at room temperature overnight.

Molecular Structure Analysis

The Inchi Code of “Methyl 5-acetylthiophene-2-carboxylate” is 1S/C8H8O3S/c1-5(9)6-3-4-7(12-6)8(10)11-2/h3-4H,1-2H3. This code represents the molecular structure of the compound.

Physical And Chemical Properties Analysis

“Methyl 5-acetylthiophene-2-carboxylate” is a solid at room temperature. It should be stored in a dark place, under an inert atmosphere, at 2-8°C.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• . Researchers explore their potential as novel antibiotics or antifungal agents.
• .

Material Science and Optoelectronics

• . Methyl 5-acetylthiophene-2-carboxylate could contribute to OLED research.
• . Researchers investigate their effectiveness in protecting metals from degradation.

Analytical Chemistry and Instrumentation

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Safety And Hazards

The compound has been classified with the signal word “Warning” and the hazard statements H302-H315-H319-H335. The precautionary statements include P261-P280-P301+P312-P302+P352-P305+P351+P338.

Synthesis routes and methods I

Procedure details

To a solution of 5-acetylthiophene-2-carboxylic acid (3.24 g, 19.0 mmol) dissolved in a mixture of toluene (50 mL) and methanol (50 mL) cooled to 0° C. was added 2.0 M trimethylsilyldiazomethane in ether (19.0 mL, 38.1 mmol) dropwise. Upon complete addition, the reaction mixture was allowed to warm to room temperature overnight. The reaction was quenched with the addition of acetic acid and the solvent was removed. The residue thus obtained was partitioned between ethyl acetate and saturated aqueous NaHCO3 and upon separation, the organic layer was dried over anhydrous magnesium sulfate and concentrated to afford the desired product (3.49 g, 100%). LC-MS: (FA) ES+ 185)

Synthesis routes and methods II

Procedure details

A solution of 5-acetyl-thiophene-2-carboxylic acid (1 g, 5.88 mmol) in DMF (24 mL) is treated with potassium carbonate (813 mg, 5.88 mmol), then iodomethane (0.368 mL, 5.88 mmol), and stirred for 60 h at rt. The reaction mixture is acidified and extracted into ethyl acetate twice. The combined organic layers are washed with brine, dried, filtered, and concentrated, then taken up in ethyl acetate, washed with saturated aqueous potassium carbonate, dried, filtered and concentrated to give 5-acetyl-thiophene-2-carboxylic acid methyl ester (653 mg).